molecular formula C7H7ClF2N2 B8809709 2-(5-Chloropyridin-2-yl)-2,2-difluoroethan-1-amine CAS No. 780769-87-1

2-(5-Chloropyridin-2-yl)-2,2-difluoroethan-1-amine

Cat. No.: B8809709
CAS No.: 780769-87-1
M. Wt: 192.59 g/mol
InChI Key: DDWZLKUNZRDCKA-UHFFFAOYSA-N
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Description

2-(5-Chloropyridin-2-yl)-2,2-difluoroethan-1-amine is a useful research compound. Its molecular formula is C7H7ClF2N2 and its molecular weight is 192.59 g/mol. The purity is usually 95%.
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Properties

CAS No.

780769-87-1

Molecular Formula

C7H7ClF2N2

Molecular Weight

192.59 g/mol

IUPAC Name

2-(5-chloropyridin-2-yl)-2,2-difluoroethanamine

InChI

InChI=1S/C7H7ClF2N2/c8-5-1-2-6(12-3-5)7(9,10)4-11/h1-3H,4,11H2

InChI Key

DDWZLKUNZRDCKA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1Cl)C(CN)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(2-Azido-1,1-difluoro-ethyl)-5-chloro-pyridine (1.94 g, 8.87 mmol) (prepared essentially as described for Example 14b) in THF (30 mL) cooled in an ice bath were added triphenylphosphine pellets (2.6 g, 9.76 mmol). The mixture was stirred at room temperature for 16 h. Ammonium hydroxide solution (10 mL) was added to the mixture followed by additional stirring for 4 h. NaOH solution (3 N, 40 mL) was then added and the mixture was heated at 40° C. for 1 h. The organic layer was separated and washed with HCl solution (2 N, 60 mL). The aqueous layer was then basified with 4 N NaOH solution and extracted with EtOAc twice. The solvent was evaporated to leave a pale yellow oil (1.6 g, 93% yield). 1H NMR (300 Hz, CDCl3) δ 8.59 (d, 1H), 7.78 (dd, 1H), 7.62 (d, 1H), 3.40 (t, 2H); LC/MS (m/z) [M+1]+ 193.0 (calculated for C7H7ClF2N2, 192.0).
Quantity
1.94 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Three
Name
Quantity
40 mL
Type
reactant
Reaction Step Four
Name
Quantity
30 mL
Type
solvent
Reaction Step Five
Name
Yield
93%

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